Cas no 1808581-19-2 (2-Cyclopropyl-5-[4-(3-methoxyphenyl)piperazine-1-carbonyl]-4-methyl-6-(methylsulfanyl)pyrimidine)

• Product Name: 2-Cyclopropyl-5-[4-(3-methoxyphenyl)piperazine-1-carbonyl]-4-methyl-6-(methylsulfanyl)pyrimidine
• CAS No: 1808581-19-2
• MF: C₂₁H₂₆N₄O₂S
• MW: 398.521743297577
• CID: 6089184
• PubChem ID: 99811767
• Update Time: 2025-10-30

2-Cyclopropyl-5-[4-(3-methoxyphenyl)piperazine-1-carbonyl]-4-methyl-6-(methylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• (2-cyclopropyl-4-methyl-6-methylsulfanylpyrimidin-5-yl)-[4-(3-methoxyphenyl)piperazin-1-yl]methanone
• 1808581-19-2
• EN300-26609569
• AKOS033221424
• 2-cyclopropyl-5-[4-(3-methoxyphenyl)piperazine-1-carbonyl]-4-methyl-6-(methylsulfanyl)pyrimidine
• Z1269833765
• 2-Cyclopropyl-5-[4-(3-methoxyphenyl)piperazine-1-carbonyl]-4-methyl-6-(methylsulfanyl)pyrimidine

• Inchi： 1S/C21H26N4O2S/c1-14-18(20(28-3)23-19(22-14)15-7-8-15)21(26)25-11-9-24(10-12-25)16-5-4-6-17(13-16)27-2/h4-6,13,15H,7-12H2,1-3H3
• InChI Key： WDZCTXBSJNOKAY-UHFFFAOYSA-N
• SMILES： S(C)C1C(C(N2CCN(C3C=CC=C(C=3)OC)CC2)=O)=C(C)N=C(C2CC2)N=1

Computed Properties

• Exact Mass: 398.17764726g/mol
• Monoisotopic Mass: 398.17764726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-Cyclopropyl-5-[4-(3-methoxyphenyl)piperazine-1-carbonyl]-4-methyl-6-(methylsulfanyl)pyrimidine

Introduction to 2-Cyclopropyl-5-[4-(3-methoxyphenyl)piperazine-1-carbonyl]-4-methyl-6-(methylsulfanyl)pyrimidine (CAS No. 1808581-19-2)

2-Cyclopropyl-5-[4-(3-methoxyphenyl)piperazine-1-carbonyl]-4-methyl-6-(methylsulfanyl)pyrimidine, identified by its CAS number 1808581-19-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class, a heterocyclic aromatic structure that is widely recognized for its biological activity and potential therapeutic applications. The presence of multiple functional groups, including a cyclopropyl moiety, a piperazine ring, and a methylsulfanyl substituent, contributes to its unique chemical properties and makes it a subject of intense research interest.

The nomenclature of this compound provides a detailed insight into its molecular architecture. The cyclopropyl group at the 2-position introduces rigidity to the molecule, which can influence its binding affinity and metabolic stability. The 4-(3-methoxyphenyl)piperazine-1-carbonyl moiety at the 5-position is particularly noteworthy, as piperazine derivatives are well-documented for their role in various pharmacological activities, including central nervous system (CNS) modulation and antipsychotic effects. The 3-methoxyphenyl substituent further enhances the complexity of the molecule, potentially influencing its pharmacokinetic profile. Additionally, the 4-methyl group at the 4-position and the methylsulfanyl group at the 6-position contribute to the overall steric and electronic environment of the compound, which are critical factors in determining its biological efficacy.

In recent years, there has been growing interest in developing novel pyrimidine-based compounds for their potential applications in treating various diseases. The structural features of 2-Cyclopropyl-5-[4-(3-methoxyphenyl)piperazine-1-carbonyl]-4-methyl-6-(methylsulfanyl)pyrimidine make it an attractive candidate for further investigation. Specifically, the combination of a cyclopropyl group and a piperazine moiety has been associated with enhanced binding interactions with biological targets, which could lead to improved therapeutic outcomes. Moreover, the presence of methoxy and methylsulfanyl groups suggests that this compound may exhibit favorable pharmacokinetic properties, such as increased solubility and reduced toxicity.

One of the most compelling aspects of this compound is its potential role in drug discovery and development. Pyrimidine derivatives have been extensively studied for their ability to modulate various biological pathways. For instance, compounds with similar structural motifs have shown promise in treating neurological disorders, such as schizophrenia and depression. The 3-methoxyphenylpiperazine component is particularly relevant here, as it is known to interact with neurotransmitter receptors in the brain, potentially leading to therapeutic effects. Additionally, the cyclopropyl group can enhance metabolic stability, which is crucial for ensuring that a drug remains active in the body long enough to exert its intended effect.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-Cyclopropyl-5-[4-(3-methoxyphenyl)piperazine-1-carbonyl]-4-methyl-6-(methylsulfanyl)pyrimidine with greater accuracy. These computational methods allow scientists to model how the compound interacts with biological targets at the molecular level, providing valuable insights into its potential therapeutic applications. For example, molecular docking studies have been used to evaluate how this compound binds to specific enzymes and receptors involved in disease pathways. Such studies not only help in understanding its mechanism of action but also guide further optimization efforts to enhance its efficacy and selectivity.

The synthesis of this compound represents another area of significant interest. The multi-step synthetic route involves careful manipulation of various functional groups while maintaining high yields and purity. Researchers have explored different synthetic strategies to optimize the production process, ensuring that the final product meets stringent quality standards. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently, which is essential for large-scale drug development programs.

In conclusion,2-Cyclopropyl-5-[4-(3-methoxyphenyl)piperazine-1-carbonyl]-4-methyl-6-(methylsulfanyl)pyrimidine (CAS No. 1808581-19-2) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into treating various diseases, particularly those involving neurological disorders. The combination of computational chemistry tools and advanced synthetic techniques continues to drive progress in understanding and optimizing this molecule's biological activity. As research in this area progresses,2-Cyclopropyl-5-[4-(3-methoxyphenyl)piperazine-1-carbonyl]-4-methyl-6-(methylsulfanyl)pyrimidine is likely to play a crucial role in developing novel therapeutics that address unmet medical needs.